![molecular formula C16H24O B1591826 4-(trans-4-Butylcyclohexyl)phenol CAS No. 88581-00-4](/img/structure/B1591826.png)
4-(trans-4-Butylcyclohexyl)phenol
Overview
Description
4-(trans-4-Butylcyclohexyl)phenol is a chemical compound with the molecular formula C16H24O and a molecular weight of 232.36 . It appears as a white powder .
Molecular Structure Analysis
The molecular structure of 4-(trans-4-Butylcyclohexyl)phenol consists of a phenol group attached to a butylcyclohexyl group . The InChI key for this compound is SJXVTMAQPHVBEG-HDJSIYSDSA-N .Physical And Chemical Properties Analysis
4-(trans-4-Butylcyclohexyl)phenol has a boiling point of 354.8±21.0 °C at 760 mmHg and a density of 1.0±0.1 g/cm3 . It is a solid at 20 degrees Celsius .Scientific Research Applications
Pharmaceutical Research
4-(trans-4-Butylcyclohexyl)phenol shows potential as a pharmacological agent due to its chemical properties. It has been identified as a CYP1A2 inhibitor , which means it could be used to modulate the metabolism of drugs processed by this liver enzyme . This property is significant for the development of drug-drug interaction studies and for designing medications with better efficacy and safety profiles.
Analytical Chemistry
Due to its well-defined structure and properties, 4-(trans-4-Butylcyclohexyl)phenol can serve as a standard in analytical methods such as NMR, HPLC, LC-MS, and UPLC . Researchers can use it to calibrate instruments or as a reference compound in the quantification and identification of unknown substances.
Biological Studies
The biological activity of 4-(trans-4-Butylcyclohexyl)phenol, such as its high gastrointestinal absorption and blood-brain barrier permeability , indicates it could be used in studies related to neuropharmacology . It might help in understanding how drugs and other substances cross the blood-brain barrier and affect the central nervous system.
Safety and Hazards
Future Directions
While specific future directions for 4-(trans-4-Butylcyclohexyl)phenol are not available, one study has mentioned its use in the vertical orientation of liquid crystal on comb-like 4-(trans-4-alkylcyclohexyl)phenoxymethyl-substituted polystyrene containing liquid crystal precursor . This suggests potential applications in the field of materials science and liquid crystal technology.
Mechanism of Action
Target of Action
Phenols, in general, are known to interact with a wide range of micro-organisms including some fungi and viruses .
Mode of Action
The specific mode of action of 4-(trans-4-Butylcyclohexyl)phenol is not well-documented. Phenols, as a class of compounds, are known to be potent proteolytic agents. They dissolve tissue on contact via proteolysis . In high concentrations, when injected next to a nerve, phenols produce a chemical neurolysis which is nonselective across nerve fiber size and most prominent on its outer aspect .
Result of Action
It is known that phenols have antiseptic and disinfectant properties .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-(trans-4-Butylcyclohexyl)phenol. For instance, the presence of dust can affect the compound’s action . Moreover, the compound should be stored at room temperature for optimal stability .
properties
IUPAC Name |
4-(4-butylcyclohexyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24O/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(17)12-10-15/h9-14,17H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJXVTMAQPHVBEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1CCC(CC1)C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(trans-4-Butylcyclohexyl)phenol | |
CAS RN |
88581-00-4 | |
Record name | Phenol, 4-(trans-4-butylcyclohexyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.743 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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